Cas no 65186-01-8 (4-(tetradecan-3-yl)benzenesulfonic acid)

• Product Name: 4-(tetradecan-3-yl)benzenesulfonic acid
• CAS No: 65186-01-8
• MF: C₂₀H₃₄O₃S
• MW: 354.547165393829
• CID: 1684748
• PubChem ID: 182472
• Update Time: 2025-04-21

4-(tetradecan-3-yl)benzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-(tetradecan-3-yl)benzenesulfonic acid
• 4-tetradecan-3-ylbenzenesulfonic acid
• JWRVRWIPVKBTBL-UHFFFAOYSA-N
• Benzenesulfonic acid, 4-(1-ethyldodecyl)-
• DTXSID30880453
• 65186-01-8
• NS00094974
• 4-(1-Ethyldodecyl)benzenesulfonic acid
• SCHEMBL19627840

• Inchi： 1S/C20H34O3S/c1-3-5-6-7-8-9-10-11-12-13-18(4-2)19-14-16-20(17-15-19)24(21,22)23/h14-18H,3-13H2,1-2H3,(H,21,22,23)
• InChI Key： JWRVRWIPVKBTBL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(CC)CCCCCCCCCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 354.22302
• Monoisotopic Mass: 354.223
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.031
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.504
• PSA: 54.37